Cas no 5555-00-0 (2-Methylfuran-3-carbonyl chloride)

• Product Name: 2-Methylfuran-3-carbonyl chloride
• CAS No: 5555-00-0
• MF: C₆H₅ClO₂
• MW: 144.55570101738
• MDL: MFCD03421418
• CID: 85388
• PubChem ID: 2759850
• Update Time: 2025-11-02

2-Methylfuran-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylfuran-3-carbonyl chloride
• 2-methyl-3-furancarbonyl chloride
• 2-methyl-3-furanyl chloride
• 2-Methyl-3-furoyl chloride
• 2-Methyl-furan-3-carbonyl chloride
• 2-Methyl-furan-3-carbonylchlorid
• 2-Methylfurane-3-carbonyl chloride
• chlorure de methyl-2 furoyle-3
• MFCD03421418
• GEO-01835
• AKOS005257784
• 2-methyl-3-furancarboxylic chloride
• 2-methyl-3-furanylcarboxylic chloride
• 2-methylfuran-3-carboxylic chloride
• A830699
• FT-0613044
• SCHEMBL1164338
• 2-METHYLFURAN-3-CARBONYLCHLORIDE
• DTXSID70374942
• AFFZVBHMMXZNKE-UHFFFAOYSA-N
• AS-6517
• 2-methyl-3-furanecarbonyl chloride
• 2-Methylfuran-3-carbonyl chloride, 97%
• 3-Furancarbonyl chloride, 2-methyl-
• W-200432
• 5555-00-0
• DB-021383

• MDL： MFCD03421418
• Inchi： 1S/C6H5ClO2/c1-4-5(6(7)8)2-3-9-4/h2-3H,1H3
• InChI Key： AFFZVBHMMXZNKE-UHFFFAOYSA-N
• SMILES： ClC(C1C=COC=1C)=O

Computed Properties

• Exact Mass: 143.99800
• Monoisotopic Mass: 143.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.24
• Boiling Point: 59-61°C 12mm
• Flash Point: 59-61°C/12mm
• Refractive Index: 1.505
• PSA: 30.21000
• LogP: 1.96700
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

2-Methylfuran-3-carbonyl chloride Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 2-Methylfuran-3-carbonyl chloride

Comprehensive Guide to 2-Methylfuran-3-carbonyl chloride (CAS No. 5555-00-0): Properties, Applications, and Market Insights

2-Methylfuran-3-carbonyl chloride (CAS No. 5555-00-0) is a specialized organic compound widely used in pharmaceutical and agrochemical synthesis. As a derivative of furan, this carbonyl chloride exhibits unique reactivity, making it valuable for constructing complex molecular frameworks. With the growing demand for heterocyclic building blocks in drug discovery, this compound has gained significant attention from researchers and manufacturers alike.

The molecular structure of 2-Methylfuran-3-carbonyl chloride features a reactive acyl chloride group attached to the 3-position of a methyl-substituted furan ring. This configuration provides excellent electrophilicity for nucleophilic substitution reactions, particularly in amide bond formation and esterification processes. Recent studies highlight its utility in creating novel biologically active compounds, especially in the development of antimicrobial agents and central nervous system therapeutics.

In pharmaceutical applications, 2-Methylfuran-3-carbonyl chloride serves as a key intermediate for synthesizing various drug candidates. Its furan moiety contributes to improved pharmacokinetic properties, while the carbonyl chloride group enables efficient coupling with amines and alcohols. Researchers particularly value this compound for developing small molecule inhibitors targeting specific enzymes, a hot topic in precision medicine research.

The agrochemical industry utilizes 2-Methylfuran-3-carbonyl chloride in creating novel crop protection agents. Its structural features allow for the development of compounds with enhanced pesticidal activity and improved environmental profiles. With increasing global focus on sustainable agriculture, this compound plays a role in formulating next-generation plant protection products that meet stringent regulatory requirements.

Material science applications of 2-Methylfuran-3-carbonyl chloride include its use as a monomer for specialty polymers. The furan ring contributes thermal stability to resulting materials, while the reactive carbonyl chloride group enables polymerization through various mechanisms. These properties make it interesting for developing high-performance coatings and electronic materials, particularly in the emerging field of organic electronics.

From a synthetic chemistry perspective, 2-Methylfuran-3-carbonyl chloride offers several advantages. Its methyl group at the 2-position provides steric control in reactions, while the furan oxygen can participate in coordination chemistry. These characteristics make it valuable for creating chiral auxiliaries and asymmetric catalysts, addressing current demands in stereoselective synthesis.

The global market for 2-Methylfuran-3-carbonyl chloride reflects growing interest in fine chemicals and pharmaceutical intermediates. Manufacturers are developing improved synthetic routes to enhance yield and purity, responding to the pharmaceutical industry's need for high-quality building blocks. Recent advancements in continuous flow chemistry have shown promise for safer and more efficient production of this compound.

Quality control of 2-Methylfuran-3-carbonyl chloride typically involves HPLC analysis and spectroscopic characterization. The compound's stability profile requires proper storage conditions, preferably under inert atmosphere at controlled temperatures. These handling considerations align with current GMP standards for pharmaceutical intermediates, a crucial factor for end-users in regulated industries.

Environmental and safety aspects of 2-Methylfuran-3-carbonyl chloride have been studied extensively. While not classified as hazardous under normal handling conditions, standard laboratory safety protocols should be followed. The compound's environmental fate has been evaluated in the context of green chemistry principles, with research focusing on developing biodegradable derivatives for various applications.

Future research directions for 2-Methylfuran-3-carbonyl chloride include exploring its potential in bioconjugation chemistry and prodrug development. The compound's versatility makes it attractive for creating targeted drug delivery systems, particularly in cancer therapeutics. Additionally, its application in polymer chemistry continues to expand, with investigations into self-healing materials and smart coatings showing particular promise.

For researchers and manufacturers seeking reliable sources of 2-Methylfuran-3-carbonyl chloride, quality assurance remains paramount. Reputable suppliers provide comprehensive analytical data and certificates of analysis, ensuring consistency across batches. The compound's growing importance in medicinal chemistry and material science guarantees continued interest and development in coming years.